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3-iodo-4-azidophenethylamido-7-O-succinyldeacetylforskolin 3-iodo-4-azidophenethylamido-7-O-succinyldeacetylforskolin
Brand Name: Vulcanchem
CAS No.: 111399-48-5
VCID: VC0048365
InChI: InChI=1S/C32H43IN4O8/c1-7-29(4)17-22(39)32(43)30(5)21(38)12-14-28(2,3)26(30)25(42)27(31(32,6)45-29)44-24(41)11-10-23(40)35-15-13-18-8-9-20(36-37-34)19(33)16-18/h7-9,16,21,25-27,38,42-43H,1,10-15,17H2,2-6H3,(H,35,40)/t21-,25-,26-,27-,29+,30-,31+,32-/m1/s1
SMILES: CC1(CCC(C2(C1C(C(C3(C2(C(=O)CC(O3)(C)C=C)O)C)OC(=O)CCC(=O)NCCC4=CC(=C(C=C4)N=[N+]=[N-])I)O)C)O)C
Molecular Formula: C32H43IN4O8
Molecular Weight: 738.6 g/mol

3-iodo-4-azidophenethylamido-7-O-succinyldeacetylforskolin

CAS No.: 111399-48-5

Main Products

VCID: VC0048365

Molecular Formula: C32H43IN4O8

Molecular Weight: 738.6 g/mol

3-iodo-4-azidophenethylamido-7-O-succinyldeacetylforskolin - 111399-48-5

CAS No. 111399-48-5
Product Name 3-iodo-4-azidophenethylamido-7-O-succinyldeacetylforskolin
Molecular Formula C32H43IN4O8
Molecular Weight 738.6 g/mol
IUPAC Name [(3R,4aS,5R,6R,6aR,10R,10aS,10bR)-3-ethenyl-6,10,10b-trihydroxy-3,4a,7,7,10a-pentamethyl-1-oxo-5,6,6a,8,9,10-hexahydro-2H-benzo[f]chromen-5-yl] 4-[2-(4-azido-3-iodophenyl)ethylamino]-4-oxobutanoate
Standard InChI InChI=1S/C32H43IN4O8/c1-7-29(4)17-22(39)32(43)30(5)21(38)12-14-28(2,3)26(30)25(42)27(31(32,6)45-29)44-24(41)11-10-23(40)35-15-13-18-8-9-20(36-37-34)19(33)16-18/h7-9,16,21,25-27,38,42-43H,1,10-15,17H2,2-6H3,(H,35,40)/t21-,25-,26-,27-,29+,30-,31+,32-/m1/s1
Standard InChIKey IUGVZLHMBHRXLF-ZVHPZFBOSA-N
Isomeric SMILES C[C@@]1(CC(=O)[C@]2([C@@]3([C@@H](CCC([C@H]3[C@H]([C@H]([C@@]2(O1)C)OC(=O)CCC(=O)NCCC4=CC(=C(C=C4)N=[N+]=[N-])I)O)(C)C)O)C)O)C=C
SMILES CC1(CCC(C2(C1C(C(C3(C2(C(=O)CC(O3)(C)C=C)O)C)OC(=O)CCC(=O)NCCC4=CC(=C(C=C4)N=[N+]=[N-])I)O)C)O)C
Canonical SMILES CC1(CCC(C2(C1C(C(C3(C2(C(=O)CC(O3)(C)C=C)O)C)OC(=O)CCC(=O)NCCC4=CC(=C(C=C4)N=[N+]=[N-])I)O)C)O)C
Synonyms 3-iodo-4-azidophenethylamido-7-O-succinyldeacetylforskolin
IAPS-forskolin
PubChem Compound 163853
Last Modified Nov 11 2021
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